Cas no 97759-61-0 (TERT-BUTYL METHYL SULFIDE)

• Product Name: TERT-BUTYL METHYL SULFIDE
• CAS No: 97759-61-0
• MF: C₅H₁₂S
• MW: 104.213780403137
• CID: 1002266
• PubChem ID: 138679
• Update Time: 2025-04-20

TERT-BUTYL METHYL SULFIDE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL METHYL SULFIDE
• METHYL-TERT-BUTYLSULFIDE
• METHYL TERT-BUTYL SULFIDE
• T-BUTYL METHYL SULFIDE
• TERT-BUTYL METHYL SULPHIDE
• 2-Methyl-2-(methylsulfanyl)propane #
• 97759-61-0
• CS-0326865
• FT-0725968
• 1,1-Dimethylethyl methyl sulfide
• 2-Methyl-2-(methylsulfanyl)propane
• Methyl t-butyl sulfide
• 3,3-Dimethyl-2-thiabutane
• Propane, 2-methyl-2-(methylthio)-
• CJFVCTVYZFTORU-UHFFFAOYSA-N
• SCHEMBL152843
• NSC 97331
• MFCD00008840
• B1475
• tert-butyl(methyl)sulfane
• NSC97331
• D88816
• 6163-64-0
• AS-77696
• 2-Methyl-2-(methylthio)-propane
• 2GNH9VB6FM
• 2-methyl-2-methylsulfanylpropane
• AKOS015912962
• NSC-97331
• 2-Methyl-2-(methylthio)propane
• Sulfide, tert-butyl methyl
• tert-Butyl methyl sulfide, 97%
• UNII-2GNH9VB6FM
• (CH3)3CSCH3
• DTXSID20210644
• DB-233946

• Inchi： 1S/C5H12S/c1-5(2,3)6-4/h1-4H3
• InChI Key： CJFVCTVYZFTORU-UHFFFAOYSA-N
• SMILES： S(C)C(C)(C)C

Computed Properties

• Exact Mass: 104.06600
• Monoisotopic Mass: 104.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 33.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.826 g/mL at 25 °C(lit.)
• Boiling Point: 101-102 °C(lit.)
• Flash Point: 25 °F
• Refractive Index: n20/D 1.44(lit.)
• PSA: 25.30000
• LogP: 2.14790

TERT-BUTYL METHYL SULFIDE Security Information

• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36/37/39
• Hazardous Material Identification：